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Compound of Interest

Compound Name: 4-Bromo-1,2-dinitrobenzene

Cat. No.: B1266097

CAS Number: 610-38-8

This technical guide provides a comprehensive overview of 4-Bromo-1,2-dinitrobenzene, a
key aromatic intermediate in organic synthesis. The document is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its chemical
properties, synthesis, key reactions, and safety protocols.

Chemical and Physical Properties

4-Bromo-1,2-dinitrobenzene is a yellow crystalline solid.[1] Its core structure consists of a
benzene ring substituted with a bromine atom and two nitro groups at the 1 and 2 positions
relative to the bromo substituent.[1] This substitution pattern renders the aromatic ring electron-
deficient and susceptible to nucleophilic attack.

Table 1: Physicochemical Properties of 4-Bromo-1,2-dinitrobenzene
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Property Value Reference
CAS Number 610-38-8 [L1121[3141[5]
Molecular Formula CeH3BrN20a4 [1][2]
Molecular Weight 247.00 g/mol [11[2]
Appearance Yellow crystalline solid [1]

Melting Point 59.5°C [1]

Boiling Point 353.6 £ 22.0 °C at 760 mmHg [1]

Sparingly soluble in water;
Solubility moderately soluble in ethanol [1]

and methanol.

Synthesis of 4-Bromo-1,2-dinitrobenzene

The synthesis of 4-Bromo-1,2-dinitrobenzene can be achieved through two primary routes:
the nitration of bromobenzene or the bromination of 1,2-dinitrobenzene. The nitration of an
activated aromatic ring is a common electrophilic aromatic substitution reaction.

Experimental Protocol: Nitration of 1-Bromo-2-
hitrobenzene

This procedure details the synthesis of 4-Bromo-1,2-dinitrobenzene starting from 1-Bromo-2-
nitrobenzene.

Materials:

1-Bromo-2-nitrobenzene

Concentrated Nitric Acid (HNOs)

Concentrated Sulfuric Acid (H2SOa)

e Ice
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¢ Dichloromethane

¢ Anhydrous Magnesium Sulfate (MgSOa)

e Round-bottom flask

o Magnetic stirrer

e Dropping funnel

o Beaker

e Separatory funnel

 Rotary evaporator

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, carefully prepare a nitrating mixture
by adding a specific volume of concentrated nitric acid to an equal volume of concentrated
sulfuric acid. This process is highly exothermic and should be performed in an ice bath to
maintain a low temperature.

e Slowly add 1-Bromo-2-nitrobenzene dropwise to the cold nitrating mixture while stirring
continuously. The temperature of the reaction mixture should be carefully monitored and
maintained to prevent side reactions.

 After the addition is complete, allow the reaction to proceed at a controlled temperature for a
specified duration. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

e Upon completion, pour the reaction mixture onto crushed ice to quench the reaction and
precipitate the crude product.

o Extract the product from the agueous mixture using dichloromethane.

o Combine the organic extracts and wash them with water and brine.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator to obtain the crude 4-Bromo-1,2-dinitrobenzene.

e The crude product can be further purified by recrystallization from a suitable solvent, such as
ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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